Cas no 1020490-00-9 (1-methyl-N-[(2Z)-3,4,5-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1H-pyrazole-3-carboxamide)

• Product Name: 1-methyl-N-[(2Z)-3,4,5-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1H-pyrazole-3-carboxamide
• CAS No: 1020490-00-9
• MF: C₁₅H₁₆N₄OS
• MW: 300.378741264343
• CID: 5886748
• PubChem ID: 25284757
• Update Time: 2025-05-18

1-methyl-N-[(2Z)-3,4,5-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-[(2Z)-3,4,5-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1H-pyrazole-3-carboxamide
• F5094-0605
• 1020490-00-9
• 1-methyl-N-(3,4,5-trimethyl-1,3-benzothiazol-2-ylidene)pyrazole-3-carboxamide
• SR-01000920851-1
• 1-Methyl-N-(3,4,5-trimethylbenzo[d]thiazol-2(3H)-ylidene)-1H-pyrazole-3-carboxamide
• (Z)-1-methyl-N-(3,4,5-trimethylbenzo[d]thiazol-2(3H)-ylidene)-1H-pyrazole-3-carboxamide
• SR-01000920851
• VU0634822-1
• AKOS024497127

• Inchi： 1S/C15H16N4OS/c1-9-5-6-12-13(10(9)2)19(4)15(21-12)16-14(20)11-7-8-18(3)17-11/h5-8H,1-4H3/b16-15-
• InChI Key： AGAJLFHJQJZPCC-NXVVXOECSA-N
• SMILES： S1/C(=N\C(C2C=CN(C)N=2)=O)/N(C)C2=C1C=CC(C)=C2C

Computed Properties

• Exact Mass: 300.10448232g/mol
• Monoisotopic Mass: 300.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.8Ų

Additional information on 1-methyl-N-[(2Z)-3,4,5-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1H-pyrazole-3-carboxamide

Introduction to 1-methyl-N-[(2Z)-3,4,5-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1H-pyrazole-3-carboxamide (CAS No. 1020490-00-9)

The compound 1-methyl-N-[(2Z)-3,4,5-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1H-pyrazole-3-carboxamide, identified by its CAS number 1020490-00-9, represents a significant advancement in the field of medicinal chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse pharmacological properties. The structural framework of this compound incorporates a benzothiazole core, which is a well-known scaffold in drug discovery, known for its ability to interact with various biological targets. Specifically, the presence of a pyrazole moiety and a methyl-substituted benzothiazole component suggests potential applications in the development of therapeutic agents targeting neurological and inflammatory disorders.

Recent research has highlighted the importance of benzothiazole derivatives in medicinal chemistry. These compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 1-methyl-N-[(2Z)-3,4,5-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1H-pyrazole-3-carboxamide make it an intriguing candidate for further investigation. The benzothiazole ring system is known to exhibit significant bioactivity due to its ability to modulate enzyme activity and receptor binding. In particular, the trimethyl-substituted benzothiazole moiety may enhance the compound's solubility and bioavailability, which are critical factors in drug design.

The pyrazole component of the molecule is another key feature that contributes to its pharmacological potential. Pyrazoles are heterocyclic compounds that have been widely explored for their role in various biological processes. They are known to possess anti-inflammatory, antifungal, and antiviral properties. The integration of the pyrazole ring with the benzothiazole scaffold in this compound suggests that it may exhibit synergistic effects when interacting with biological targets. This combination has the potential to enhance therapeutic efficacy while minimizing side effects.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that benzothiazole derivatives can interact with neurotransmitter receptors and ion channels, making them promising candidates for drugs targeting conditions such as epilepsy and Alzheimer's disease. The specific structural features of 1-methyl-N-[(2Z)-3,4,5-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1H-pyrazole-3-carboxamide, particularly the presence of a methyl-substituted benzothiazole, may enhance its ability to modulate these receptors effectively.

Additionally, the compound's structure suggests potential anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. The ability of benzothiazole derivatives to inhibit inflammatory pathways has been well-documented in preclinical studies. The unique combination of a pyrazole moiety and a methyl-substituted benzothiazole in this compound may provide a novel approach to modulating inflammatory responses.

In vitro studies have begun to explore the pharmacological profile of 1-methyl-N-[(2Z)-3,4,5-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1H-pyrazole-3-carboxamide. Initial results indicate that the compound exhibits promising activity against various biological targets relevant to neurological and inflammatory disorders. The interaction between the benzothiazole and pyrazole moieties appears to enhance binding affinity and specificity towards these targets. Further research is needed to fully elucidate the mechanisms by which this compound exerts its effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriately substituted precursors followed by functional group modifications. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are employed to achieve the desired structural integrity.

The pharmacokinetic properties of 1-methyl-N-[ (2Z)-3,4 ,5 -trimethyl - 2 , 3 -dihydro - 1 , 3 -benzothiazol - 2 - ylidene ] - 1 H - pyraz ole - 3 - carbox amide are also under investigation. Understanding how the body processes this compound is crucial for determining its therapeutic potential and optimizing dosing regimens. Preliminary data suggest that it exhibits reasonable oral bioavailability and metabolic stability in animal models.

One of the most exciting aspects of this research is its potential for translational medicine. The structural features of this compound make it an attractive candidate for further development into a clinical drug. Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing this compound from preclinical studies into human trials.

The future directions for research on this compound include exploring its efficacy in treating neurological disorders such as epilepsy and Alzheimer's disease. Additionally, investigating its potential as an anti-inflammatory agent could open up new therapeutic avenues for conditions like rheumatoid arthritis and inflammatory bowel disease.

In conclusion,1-methyl-N-[ ( 2 Z ) - 3 , 4 , 5 -trimethyl - 2 , 3 -dihydro - 1 , 3 -benzothia zol - 2 - ylidene ] - 1 H - pyraz ole - 3 - carbox amide ( CAS No . 1020490 -00 -9) represents a promising lead in medicinal chemistry with significant potential for therapeutic applications . Its unique structural features make it an intriguing candidate for further investigation into neurological and inflammatory disorders . Continued research will be essential to fully realize its clinical potential .